Cas no 130049-85-3 ((R)-9-Hydroxy Risperidone)

(R)-9-Hydroxy Risperidone is a pharmacologically active metabolite of risperidone, an atypical antipsychotic agent. This enantiomer exhibits selective binding affinity for serotonin (5-HT2A) and dopamine (D2) receptors, contributing to its role in modulating neurotransmitter activity. Its hydroxylated structure enhances solubility and metabolic stability compared to the parent compound, potentially influencing pharmacokinetic profiles. (R)-9-Hydroxy Risperidone is of interest in neuropharmacology research due to its distinct receptor interaction dynamics and implications for therapeutic efficacy. Analytical standards of this compound are utilized in metabolite profiling, drug metabolism studies, and enantioselective assay development, supporting advancements in psychotropic drug research and development.
(R)-9-Hydroxy Risperidone structure
(R)-9-Hydroxy Risperidone structure
Product Name:(R)-9-Hydroxy Risperidone
CAS No:130049-85-3
MF:C23H27FN4O3
MW:426.483888864517
CID:1061808
PubChem ID:9802545
Update Time:2025-06-09

(R)-9-Hydroxy Risperidone Chemical and Physical Properties

Names and Identifiers

    • (R)-9-Hydroxy Risperidone
    • (9R)-3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
    • Pure Paliperidone (+)
    • 9-hydroxyrisperidone
    • (R)-Paliperidone
    • 9-(R)-Paliperidone
    • Paliperidone R-Isomer
    • (R)-9-Hydroxy Risperidone ((R)-Paliperidone)
    • 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9(R)-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • (9R)-3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro -9-hydroxy-2-Methyl-4H-pyrido[1,2-a]pyriMidin-4-one
    • PD069838
    • AM84407
    • AB01562960_01
    • NS00010405
    • 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-, (9R)-
    • (9R)-3-(2-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
    • (9~{R})-3-[2-[4-(6-fluoranyl-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-9-oxidanyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
    • (9R)-3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
    • CHEMBL2361980
    • DTXSID7049059
    • Paliperidone, (R)-
    • (+)-9-Hydroxyrisperidone
    • (9R)-3-{2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
    • DTXSID60861376
    • Paliperidone (Invega)
    • DTXCID2028985
    • SCHEMBL67205
    • (9R)-3-[2-[4-(6-fluoranyl-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-9-oxidanyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
    • K4I
    • CCG-213028
    • 9-hydroxy risperidone
    • Tox21_113609
    • A808242
    • 130049-85-3
    • Q27157247
    • NCGC00389611-01
    • (9R)-3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)-1-piperidinyl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
    • A937348
    • CHEBI:83806
    • 9R-Paliperidone
    • Tox21_113609_1
    • CAS-144598-75-4
    • NCGC00183874-01
    • UNII-29F930S8Z1
    • NCGC00186014-02
    • 29F930S8Z1
    • Inchi： 1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3/t19-/m1/s1
    • InChI Key： PMXMIIMHBWHSKN-LJQANCHMSA-N
    • SMILES： FC1C=CC2=C(C=1)ON=C2C1CCN(CCC2=C(C)N=C3[C@@H](CCCN3C2=O)O)CC1

Computed Properties

  • Exact Mass: 426.20700
  • Monoisotopic Mass: 426.20671890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 764
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 82.2Ų

Experimental Properties

  • Melting Point: >142°C (dec.)
  • Solubility: Chloroform (Slightly), Ethanol (Slightly, Sonicated)
  • PSA: 84.39000
  • LogP: 3.01920

(R)-9-Hydroxy Risperidone Security Information

(R)-9-Hydroxy Risperidone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H953355-0.25mg
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 $ 580.00 2023-09-07
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H953355-250μg
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A2B Chem LLC
AE62858-1mg
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 $663.00 2024-04-20
A2B Chem LLC
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A2B Chem LLC
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 $2212.00 2024-04-20
A2B Chem LLC
AE62858-10mg
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(R)-9-Hydroxy Risperidone Production Method

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